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Compound of Interest

(S)-(+)-2-Amino-4-bromobutyric
Compound Name:
acid hydrobromide

Cat. No.: B080427

Essential Safety and Handling Guide for (S)-(+)-2-
Amino-4-bromobutyric acid hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling (S)-
(+)-2-Amino-4-bromobutyric acid hydrobromide (CAS No: 15159-65-6). Adherence to these
procedures is critical for ensuring personnel safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective Equipment
(PPE)

(S)-(+)-2-Amino-4-bromobutyric acid hydrobromide is classified with the following hazards:
o Causes skin irritation (H315)[1][2][3]

o Causes serious eye irritation (H319)[1][2][3]

e May cause respiratory irritation (H335)[1][2][3]

The following personal protective equipment is mandatory when handling this compound.
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PPE Category Item Specification

Must be worn to protect
against splashes and dust. A
) Safety Goggles and/or Face face shield is recommended
Eye and Face Protection ) ]
Shield when handling larger
gquantities or when there is a

significant splash risk.[1][2][4]

Nitrile or neoprene gloves are
recommended. Butyl gloves
offer broad protection against a
Hand Protection Chemical-Resistant Gloves variety of chemicals. Always
inspect gloves for degradation

or punctures before use.[1][2]

[5][6]

A standard lab coat should be
Body Protection Laboratory Coat worn to protect against skin

contact.[7]

Use a NIOSH/MSHA or
European Standard EN 149
) ) ) approved respirator if
Respiratory Protection N95 Dust Mask or equivalent S
ventilation is inadequate or
when handling the powder

outside of a fume hood.[2][8]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated
area away from incompatible materials such as strong oxidizing agents and bases.[2][8] The
designated storage area should be a corrosives area.[8]
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Handling and Experimental Procedures

Engineering Controls: All handling of the solid compound that may generate dust should be
performed in a certified chemical fume hood to minimize inhalation exposure.[8] Ensure that
an eyewash station and safety shower are readily accessible.[8]

Weighing and Transfer: When weighing and transferring the material, use techniques that
minimize dust generation.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn.[9]

Spill Response Plan

Immediate and appropriate action is critical in the event of a spill.

Minor Spill (Contained within a fume hood and less than 5 grams)

Alert Personnel: Notify others in the immediate area.

Ensure PPE: Don the appropriate PPE as listed in the table above.

Containment: Prevent the spread of the powder.

Cleanup:

[e]

Gently cover the spill with an inert absorbent material like sand, diatomite, or vermiculite.
[1][10] Do not use combustible materials like paper towels for initial absorption.[2]

[¢]

Carefully scoop the mixture into a designated, labeled hazardous waste container.[1][3]
Avoid creating dust.[1][3]

o

Wipe the spill area with a wet paper towel or spill pad to decontaminate the surface.[1][3]

o

Place all contaminated cleaning materials into the hazardous waste container.[1][3]

Decontamination: Decontaminate any tools used during cleanup.

Major Spill (Outside of a fume hood or greater than 5 grams)
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o Evacuate: Immediately evacuate the laboratory and alert others.
« |solate: Close the laboratory door to contain the spill.

o Emergency Call: Contact your institution's emergency response team. Do not attempt to
clean up a large spill unless you are trained and equipped to do so.[2]

Disposal Plan

o Waste Categorization: All waste containing (S)-(+)-2-Amino-4-bromobutyric acid
hydrobromide, including contaminated PPE and cleanup materials, must be treated as
hazardous waste.

o Waste Collection:

o Solid Waste: Collect the compound and any contaminated solids (e.g., gloves, absorbent
material, filter paper) in a dedicated, clearly labeled "Halogenated Organic Waste"
container.[2][11]

o Aqueous Waste: Aqueous solutions containing this compound should also be collected as
hazardous waste.[2]

» Disposal: Dispose of all waste in accordance with local, regional, and national hazardous
waste regulations. Contact your institution's environmental health and safety department for
specific disposal procedures.[1]

Emergency Response Workflow

The following diagram outlines the logical steps for responding to a chemical spill.
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Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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